N-cyclopentyl-1H-indole-6-carboxamide

• IUPAC Name: N-cyclopentyl-1H-indole-6-carboxamide
• InChI: InChI=1S/C14H16N2O/c17-14(16-12-3-1-2-4-12)11-6-5-10-7-8-15-13(10)9-11/h5-9,12,15H,1-4H2,(H,16,17)
• InChI Key: AZPAYXSEXSHHPT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC3=C(C=C2)C=CN3
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N-cyclopentyl-1H-indole-6-carboxamide, commonly known as CPI or Indolylcyclohexylamine, is a synthetic compound that belongs to the family of indole-derived cannabinoids. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

CPI acts as a selective agonist of the CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. This receptor is known to play a critical role in modulating the immune response and inflammation. CPI has been shown to reduce inflammation and pain by activating the CB2 receptor.
Biochemical and Physiological Effects:
CPI has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic properties. It has also been shown to reduce the proliferation of cancer cells and induce apoptosis in certain types of cancer.

Advantages and Limitations for Lab Experiments

CPI has several advantages for lab experiments, including its high potency and selectivity for the CB2 receptor. However, its limited solubility in water can make it challenging to administer in certain experimental conditions.

Future Directions

There are several future directions for the research on CPI, including the development of novel analogs with improved pharmacological properties. Additionally, further studies are needed to elucidate the precise mechanism of action of CPI and its potential therapeutic applications in various medical conditions.
In conclusion, CPI is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its unique pharmacological profile and biochemical effects make it a promising candidate for the development of novel therapies for various medical conditions. Further research is needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of CPI involves the reaction of 1-(cyclopentylmethyl)-1H-indole with chloroformic acid amide. The reaction is carried out under specific reaction conditions, and the final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CPI has been extensively studied for its potential therapeutic applications in various medical conditions, including pain management, anxiety, and depression. It is believed that CPI can modulate the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain, mood, and appetite.